Cas no 4352-99-2 (2-propyl-4-methyl-1,3-dioxolane)

• Product Name: 2-propyl-4-methyl-1,3-dioxolane
• CAS No: 4352-99-2
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 928981
• PubChem ID: 24902059
• Update Time: 2026-04-29

2-propyl-4-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-propyl-4-methyl-1,3-dioxolane
• 4-methyl-2-propyl-1,3-dioxolane
• BUTYRALDEHYDE-PROPYLENEGLYCOL-ACETAL
• 1,3-Dioxolane,4-methyl-2-propyl,cis
• cis
• trans 2-propyl-4-methyl-1,3-dioxolane

• MDL： MFCD00020908
• Inchi： InChI=1S/C7H14O2/c1-3-4-7-8-5-6(2)9-7/h6-7H,3-5H2,1-2H3
• InChI Key： WRTYJFJOOTWPJP-UHFFFAOYSA-N
• SMILES： CCCC1OCC(C)O1

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.906 g/mL at 25 °C(lit.)
• Boiling Point: 137 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.412(lit.)
• PSA: 18.46000
• LogP: 1.54790

2-propyl-4-methyl-1,3-dioxolane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 2-propyl-4-methyl-1,3-dioxolane

Recent Advances in the Study of 2-Propyl-4-methyl-1,3-dioxolane (CAS: 4352-99-2) in Chemical and Biomedical Applications

The compound 2-propyl-4-methyl-1,3-dioxolane (CAS: 4352-99-2) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug synthesis, material science, and industrial chemistry. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications in the pharmaceutical and chemical industries.

Recent studies have focused on optimizing the synthesis of 2-propyl-4-methyl-1,3-dioxolane to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which achieved a yield of over 90% under mild reaction conditions. This advancement is particularly significant for scaling up production while minimizing environmental impact.

In the biomedical field, researchers have explored the potential of 2-propyl-4-methyl-1,3-dioxolane as a precursor for drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy in enhancing the bioavailability of certain hydrophobic drugs by forming stable co-crystals. This property could revolutionize drug formulation strategies, particularly for poorly soluble active pharmaceutical ingredients (APIs).

The compound's unique chemical structure has also been investigated for its potential in material science. Research published in Advanced Materials (2023) highlighted its role as a building block for novel polymer networks with tunable mechanical properties. These findings open new possibilities for developing smart materials with applications in drug delivery systems and biomedical devices.

From a safety perspective, recent toxicological studies have provided valuable insights into the compound's profile. A 2024 assessment in Regulatory Toxicology and Pharmacology confirmed its low acute toxicity in animal models, supporting its potential for pharmaceutical applications. However, researchers emphasize the need for further long-term exposure studies to fully understand its safety profile.

Looking forward, the versatility of 2-propyl-4-methyl-1,3-dioxolane suggests promising avenues for future research. Current investigations are exploring its potential in green chemistry applications, particularly as a sustainable solvent alternative. Additionally, its role in asymmetric synthesis and chiral drug development remains an active area of exploration in pharmaceutical research.